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The table below summarizes the core information available for this labeled compound:

Property Description

Compound Name Zileuton-13C2,15N [1]

Bioactivity Potent and selective inhibitor of 5-lipoxygenase (5-LO); same as unlabeled

Zileuton [1] [2].

Molecular
Formula

C913C2H8N15NO2S [1]

Molar Mass 235.24 g/mol [1]

Research
Purpose

Serves as an internal standard in quantitative mass spectrometry to improve
accuracy [1].

Intended Use For research use only, not for human use [1].

Parent Drug (Zileuton) Mechanism and Experimental
Evidence
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Zileuton-13C2,15N is an isotopically labeled version of Zileuton, so it shares the same biological activity

[1]. Understanding the parent drug's function is key to understanding its application.

Mechanism of Action: Inhibiting Leukotriene Production Zileuton works by inhibiting the 5-

lipoxygenase (5-LO) enzyme, which blocks the production of pro-inflammatory leukotrienes [3] [2]. The

following diagram illustrates this pathway and the experimental contexts in which Zileuton's effects have

been studied.

In Vitro Models In Vivo Models

Arachidonic Acid

Enzyme: 5-Lipoxygenase (5-LO)

Inflammatory Leukotrienes
(LTB4, CysLTs)

Asthma & Inflammatory Processes

Zileuton-13C2,15N / Zileuton

 Inhibits

Experimental & Research Contexts

• Human HeLa cells (IC₅₀: 0.04 μg/mL)
• Inhibition of cys-leukotriene release

• Intestinal polyposis in APCΔ468 mice
• Reduced polyp formation & proliferation

• Increased apoptosis in polyps

• Rat basophil leukemia (RBL) cells
• Inhibition of LTB4 production

(IC₅₀ range: 0.14 - 3.2 μM)

• Myocardial infarction (I/R) in rats
• Decreased NF-κB expression & apoptosis

Click to download full resolution via product page

Summary of Supporting Experimental Data The table below outlines key experimental findings for

unlabeled Zileuton, which reflect the expected bioactivity of the isotopically labeled version.

Experimental
Context

Key Findings Reference

In Vitro
(Cellular)

Inhibition of LTB4 production in mouse MC9 cells (IC₅₀: 0.55 µM);

Inhibition of cys-leukotriene release in human HeLa cells (IC₅₀: 0.04

[2]
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Experimental
Context

Key Findings Reference

µg/mL).

In Vivo (Animal
Models)

Inhibition of intestinal polyp formation in APCΔ468 mice (dose: 1,200

mg/kg); Reduction of NF-κB expression and apoptotic index in rat
myocardial infarction model (dose: 5 mg/kg, oral).

[1] [2]

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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